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Compound of Interest

Compound Name: Fmoc-beta-alanine

Cat. No.: B557237

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Fmoc-beta-
alanine (N-(9-fluorenylmethoxycarbonyl)-p-alanine), a common reagent in peptide synthesis
and other biochemical applications. Adherence to these protocols is crucial for ensuring
personnel safety and maintaining experimental integrity.

Compound Identification and Properties
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Chemical Name

N-(9-
Fluorenylmethoxycarbonyl)-3-

alanine

[1]

Fmoc-p-Ala-OH, 3-Fmoc-

Synonyms ] ] ] [2]
aminopropanoic acid

CAS Number 35737-10-1 [21[3]

Molecular Formula C18H17NO4 [1112114]

Molecular Weight 311.34 g/mol [1][4]15]
White to off-white solid,

Appearance _ [21[4]
powder, or crystalline powder

Melting Point 142 - 150 °C (287.6 - 302 °F) [2][4]
Soluble in DMSO.[5]
Information on solubility in

Solubility other common laboratory

solvents is not consistently

provided.

Storage Temperature

Recommended storage is
refrigerated at 2-8°C (36-
46°F).[2][4][6] Some sources
suggest -20°C for long-term

storage.[5]

Hazard Identification and Classification

There are some discrepancies among suppliers regarding the hazard classification of Fmoc-

beta-alanine. Some sources classify it as a hazardous substance, while others do not.[7][8] It

is prudent to handle the compound as potentially hazardous.

The most frequently cited hazards are:

 Skin Irritation (Category 2): Causes skin irritation.[3]
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e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3]

o Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory
irritation.[3]

GHS Hazard Statements:

e H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

P264: Wash thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Safe Handling and Personal Protective Equipment
(PPE)

Due to the potential for irritation, appropriate engineering controls and personal protective
equipment are essential.

Engineering Controls

o Work in a well-ventilated area.[3]

e Use a chemical fume hood, especially when handling the powder, to avoid inhalation of dust.

[9]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[4][9]
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o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.[38][9]
o Use proper glove removal technique to avoid skin contact.[8]
o Wear a lab coat or other protective clothing to prevent skin exposure.[4]

o Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or a
particulate filter respirator is recommended.[9][10]

Storage and Disposal

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][9]
 Recommended storage temperature is typically refrigerated (2-8°C).[2][4]

« ltis classified as a combustible solid.[10]

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains.[8]

o Contaminated packaging should be handled in the same manner as the substance itself.[9]

First Aid Measures

 Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Get medical attention if irritation persists.[3][4]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[4]
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 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Seek medical attention if you feel unwell.[4]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Avoid dust formation and breathing
vapors, mist, or gas. Wear appropriate personal protective equipment.[8]

¢ Environmental Precautions: Prevent the substance from entering drains.[8]

o Containment and Cleanup: Sweep up the spilled solid material and place it in a suitable
container for disposal. Avoid generating dust.[8]

Experimental Protocols and Workflows

Fmoc-beta-alanine is a key building block in solid-phase peptide synthesis (SPPS). Below is a
generalized workflow for its use.

General Laboratory Workflow for Handling Fmoc-beta-
alanine
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Preparation

Receive & Log
Fmoc-beta-alanine

;

Store at 2-8°C
in a dry, well-ventilated area

;

Don PPE:
Lab coat, gloves, safety glasses

Experimental Use (in Fume Hood)

Weigh required amount

;

Dissolve in appropriate solvent
(e.g., DMF, DCM)

;

Couple to resin or peptide chain
using coupling reagents (e.g., HATU, HBTU)

Cleanup & Disposal

Clean glassware and work area

l

Dispose of waste
(solid & liquid) in designated
hazardous waste containers

.

Doff & dispose of
contaminated PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Fmoc-beta-alanine.
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Emergency Response for Spill or Exposure

Spill or Exposure
Occurs

Skin/Eye Contact

Spill ResponseA/

¢ Exposure Response

Evacuate immediate area if necessary

Remove contaminated clothing

l

Notify supervisor and EH&S

l

Secure the area

l

Clean up spill using appropriate
spill kit and PPE

:

Inhalation

Wash affected area
(skin or eyes) for 15 minutes

Move to fresh air (inhalation)

N

<

Seek immediate medical attention

Click to download full resolution via product page
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Caption: Decision-making workflow for spills or exposure to Fmoc-beta-alanine.

Example Experimental Protocol: Peptide Coupling

The following is a generalized protocol for coupling Fmoc-beta-alanine to an amino acid
methyl ester, a common procedure in solution-phase peptide synthesis.[11]

Materials:

Fmoc-beta-alanine

e Amino acid methyl ester hydrochloride (e.g., B-Alanine methyl ester hydrochloride)
e Coupling reagent (e.g., HATU)

e Base (e.g., N,N-Diisopropylethylamine - DIPEA)

e Anhydrous solvents (e.g., Dichloromethane - DCM, N,N-Dimethylformamide - DMF)
» Reagents for work-up (e.g., 1 M HCI, saturated NaHCOs, brine)

e Drying agent (e.g., anhydrous NazSOa)

Procedure:

e Preparation of the Amine:

o In a round-bottomed flask, dissolve the amino acid methyl ester hydrochloride (1.0 eq) in
anhydrous DCM and cool to 0°C.

o Add DIPEA (1.1 eq) dropwise to neutralize the hydrochloride salt and stir for 15-20
minutes at 0°C.

 Activation of the Carboxylic Acid:

o In a separate flask, dissolve Fmoc-beta-alanine (1.0 eq) and HATU (1.0 eq) in anhydrous
DMF.
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o Add DIPEA (2.0 eq) to the solution and stir for 5-10 minutes at room temperature to pre-
activate the carboxylic acid.

e Coupling Reaction:

o Add the activated Fmoc-beta-alanine solution to the amine solution.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin
Layer Chromatography (TLC).

o Work-up and Purification:

o Once the reaction is complete, dilute the mixture with a solvent like ethyl acetate or DCM.

o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs, and brine.

o Dry the organic layer over anhydrous NazSOa4, filter, and concentrate under reduced
pressure.

o Purify the crude product by flash column chromatography on silica gel.

This protocol serves as a general guideline. Specific conditions and reagents may vary
depending on the specific substrates and desired outcome. Always consult the relevant
literature for optimized procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Fmoc-beta-alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557237#fmoc-beta-alanine-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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